Cas no 2649081-67-2 (4-(1-isocyanatocyclopropyl)-2-methoxypyridine)

• Product Name: 4-(1-isocyanatocyclopropyl)-2-methoxypyridine
• CAS No: 2649081-67-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5970483
• PubChem ID: 165628622
• Update Time: 2025-06-11

4-(1-isocyanatocyclopropyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatocyclopropyl)-2-methoxypyridine
• 2649081-67-2
• EN300-1782397

• Inchi： 1S/C10H10N2O2/c1-14-9-6-8(2-5-11-9)10(3-4-10)12-7-13/h2,5-6H,3-4H2,1H3
• InChI Key： PKVRUVBAZVNCKC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-(1-isocyanatocyclopropyl)-2-methoxypyridine

Comprehensive Overview of 4-(1-isocyanatocyclopropyl)-2-methoxypyridine (CAS No. 2649081-67-2)

4-(1-isocyanatocyclopropyl)-2-methoxypyridine (CAS No. 2649081-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isocyanatocyclopropyl and methoxypyridine functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure enables diverse applications, particularly in the development of novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, owing to its ability to act as a key intermediate in the synthesis of complex heterocycles.

The growing interest in 4-(1-isocyanatocyclopropyl)-2-methoxypyridine aligns with the broader trend of optimizing small molecule therapeutics and precision agriculture solutions. In the context of AI-driven drug discovery, this compound is often highlighted for its modular reactivity, which aligns with computational models predicting molecular interactions. Its CAS No. 2649081-67-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows. Additionally, its stability under various conditions makes it a candidate for green chemistry applications, a hot topic in sustainable industrial processes.

From a structural perspective, the methoxypyridine moiety in 4-(1-isocyanatocyclopropyl)-2-methoxypyridine contributes to its electron-rich nature, facilitating nucleophilic reactions. Meanwhile, the isocyanatocyclopropyl group offers steric constraints that are valuable for designing stereoselective catalysts. These properties are particularly relevant to researchers investigating enzyme inhibition or receptor modulation, as the compound's framework can be tailored to target specific biological pathways. Recent publications have also explored its role in covalent inhibitor design, a trending area in oncology and antiviral research.

The synthesis of 4-(1-isocyanatocyclopropyl)-2-methoxypyridine typically involves multi-step protocols, including cyclopropanation and isocyanate formation. These methods are continually refined to improve yield and purity, addressing the demand for high-quality intermediates in industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with pharmaceutical standards. Its compatibility with microwave-assisted synthesis further enhances its appeal in modern laboratories seeking to reduce reaction times and energy consumption.

In the agrochemical sector, 4-(1-isocyanatocyclopropyl)-2-methoxypyridine has been investigated as a precursor for crop protection agents. Its structural motifs are analogous to those found in certain pesticide metabolites, making it a candidate for developing next-generation plant health products. This aligns with global efforts to address food security challenges through innovative chemistry. Furthermore, its potential role in bioconjugation techniques has sparked interest in diagnostic applications, such as fluorescent probes for cellular imaging.

As regulatory frameworks evolve, the handling and application of 4-(1-isocyanatocyclopropyl)-2-methoxypyridine remain compliant with international safety guidelines. Its commercial availability through specialized chemical suppliers ensures accessibility for academic and industrial researchers. With ongoing advancements in cheminformatics and molecular modeling, this compound is poised to play a pivotal role in bridging theoretical predictions with practical synthetic outcomes. Future studies may explore its utility in peptide modification or material science, expanding its impact beyond traditional domains.